Cas no 1206989-55-0 (2-4-(2-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile)

• Product Name: 2-4-(2-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile
• CAS No: 1206989-55-0
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 6123735
• PubChem ID: 30564231
• Update Time: 2025-06-07

2-4-(2-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-4-(2-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile
• 1(2H)-Pyrazineacetonitrile, 3,4-dihydro-4-(2-methylphenyl)-2,3-dioxo-
• F2580-0666
• 1206989-55-0
• AKOS024662059
• 2-[4-(2-methylphenyl)-2,3-dioxopyrazin-1-yl]acetonitrile
• 2-(2,3-dioxo-4-(o-tolyl)-3,4-dihydropyrazin-1(2H)-yl)acetonitrile

• Inchi： 1S/C13H11N3O2/c1-10-4-2-3-5-11(10)16-9-8-15(7-6-14)12(17)13(16)18/h2-5,8-9H,7H2,1H3
• InChI Key： CUWNYUHABWTVBF-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC#N)C=CN(C2=CC=CC=C2C)C1=O

Computed Properties

• Exact Mass: 241.085126602g/mol
• Monoisotopic Mass: 241.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 409.9±55.0 °C(Predicted)
• pka: 0.07±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-4-(2-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile

Recent Advances in the Study of 2-4-(2-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile (CAS: 1206989-55-0)

The compound 2-4-(2-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile (CAS: 1206989-55-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazine and acetonitrile moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-4-(2-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system, which significantly reduced the production of unwanted by-products. This advancement is critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

Pharmacological investigations have revealed that 2-4-(2-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory pathways. In vitro and in vivo studies have shown that the compound can effectively modulate cytokine production, suggesting its potential as an anti-inflammatory agent. These findings were corroborated by a recent study in Biochemical Pharmacology, which highlighted the compound's ability to attenuate inflammation in murine models of rheumatoid arthritis.

Another promising avenue of research explores the compound's anticancer properties. Preliminary data from cell-based assays indicate that 2-4-(2-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. Researchers are currently investigating the underlying molecular mechanisms, with a focus on its interaction with apoptosis-related proteins and signaling pathways. These studies are still in the early stages, but the results are encouraging and warrant further exploration.

In addition to its therapeutic potential, recent work has also addressed the compound's pharmacokinetic profile. A 2024 study in Drug Metabolism and Disposition reported on the absorption, distribution, metabolism, and excretion (ADME) properties of 2-4-(2-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile. The findings suggest that the compound has favorable bioavailability and a manageable toxicity profile, which are essential considerations for its development as a drug candidate.

Despite these advancements, challenges remain. For instance, the precise molecular targets of 2-4-(2-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile are not yet fully elucidated, and off-target effects need to be carefully evaluated. Future research directions include structural optimization to enhance selectivity and efficacy, as well as comprehensive toxicological assessments to ensure safety.

In conclusion, 2-4-(2-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile (CAS: 1206989-55-0) represents a promising scaffold for drug development, with demonstrated potential in inflammation and oncology. Continued research efforts are expected to further clarify its mechanisms of action and expand its therapeutic applications, making it a compound of significant interest in the chemical biology and pharmaceutical communities.